BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Analysis of Disperse Red 167
by High-Performance Liquid Chromatography

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Red 167

Cat. No.: B1346997

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 167 (C.l. 11338) is a monoazo dye used in the textile industry for dyeing
synthetic fibers, particularly polyester. The determination of its purity and its quantification in
various matrices are crucial for quality control and safety assessment. High-Performance Liquid
Chromatography (HPLC) is a powerful and widely adopted technique for the analysis of such
dyes due to its high resolution, sensitivity, and quantitative accuracy. This document provides a
detailed protocol for the analysis of Disperse Red 167 using HPLC with UV-Vis detection,
including instrument parameters, sample preparation, and method validation guidelines.

Chemical Information
Property Value

3-Propanoylamino-N,N-bis(2-
Chemical Name acetoxyethyl)benzenamine coupled with diazo

salt of 2-Chloro-4-nitrobenzenamine[1]

C.l. Name Disperse Red 167, C.I. 11338[1]
CAS Number 61968-52-3 / 26850-12-4[1]
Molecular Formula C23H26CINsO7[1]

Molecular Weight 519.93 g/mol [1]
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Experimental Protocol: HPLC Analysis of Disperse

Red 167

This protocol describes a representative reversed-phase HPLC method for the quantitative

analysis of Disperse Red 167.

Instrumentation and Materials:

o HPLC System: A standard HPLC system equipped with a gradient pump, autosampler,
column oven, and a Photodiode Array (PDA) or UV-Vis detector.

e Column: Areversed-phase C18 column (e.g., 4.6 x 150 mm, 5 um particle size) is

recommended.

e Solvents: HPLC grade methanol, acetonitrile, and water. Formic acid may be used as a

mobile phase modifier.

o Standards: Analytical standard of Disperse Red 167.

 Filters: Syringe filters (e.g., 0.45 pm) for sample clarification.

Chromatographic Conditions:

Parameter Recommended Conditions

Mobile Phase A: Water with 0.1% Formic AcidB: Acetonitrile
0 min: 40% B7 min: 60% B17 min: 98% B24

Gradient min: 98% B25 min: 40% B (Return to initial
conditions)30 min: End of run

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength

To be determined by UV-Vis scan of a standard
solution (a range of 210-800 nm is scanned by
PDA detectors)

Injection Volume

10 L

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Standard and Sample Preparation:

o Standard Stock Solution (1000 pg/mL): Accurately weigh 10 mg of Disperse Red 167
reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the initial mobile phase to achieve concentrations in the desired linear
range (e.g., 1-50 pg/mL).

o Sample Preparation (for solid samples): Accurately weigh a representative portion of the
sample and extract the dye using a suitable solvent like methanol, which can be assisted by
sonication. Filter the extract through a 0.45 um syringe filter prior to injection.

Method Validation

The developed HPLC method must be validated to ensure its suitability for its intended
purpose. The key validation parameters and their typical acceptance criteria for azo dye
analysis are summarized below.
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Validation Parameter

Typical Acceptance
Criteria

Purpose

Specificity

The peak for Disperse Red
167 should be well-resolved
from any impurities or matrix

components.

To ensure that the signal
measured is solely from the

analyte of interest.

Linearity (R?)

Correlation coefficient (R?) >
0.999

To demonstrate a direct
proportional relationship
between the analyte
concentration and the detector
response over a defined

range.

Accuracy (Recovery)

98.0% - 102.0% recovery of

the analyte in a spiked matrix.

To assess the closeness of the
experimental value to the true

value.[2]

Precision (RSD%)

Repeatability (intra-day): RSD
< 2%Intermediate Precision
(inter-day): RSD < 3%

To measure the degree of
scatter between a series of
measurements obtained from
multiple samplings of the same

homogeneous sample.[2]

Limit of Detection (LOD)

Signal-to-noise ratio of 3:1

The lowest amount of analyte
in a sample which can be
detected but not necessarily

quantitated as an exact value.

[2]

Limit of Quantitation (LOQ)

Signal-to-noise ratio of 10:1

The lowest amount of analyte
in a sample which can be
quantitatively determined with
suitable precision and

accuracy.[2]
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No significant change in To measure the method's
results with small, deliberate capacity to remain unaffected

Robustness o ] o )
variations in method by small variations in
parameters. parameters.

Experimental Workflow

Click to download full resolution via product page
Caption: Experimental workflow for the HPLC analysis of Disperse Red 167.

Data Presentation

Quantitative data from the analysis of Disperse Red 167 should be summarized in a clear and
structured manner. An example is provided below.

Table 1: Linearity Data for Disperse Red 167
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Concentration (pg/mL) Peak Area (arbitrary units)
1 [Insert Data]
5 [Insert Data]
10 [Insert Data]
25 [Insert Data]
50 [Insert Data]
R2 [Insert Value]

Table 2: Method Validation Summary for Disperse Red 167

Parameter Result Acceptance Criteria

Linearity (R?) [Insert Value] >0.999

Accuracy (% Recovery) [Insert Value] 98.0% - 102.0%

Precision (% RSD) [Insert Value] <2.0%

LOD (ug/mL) [Insert Value] SIN=3:1

LOQ (png/mL) [Insert Value] S/IN=10:1
Conclusion

This application note provides a comprehensive and detailed protocol for the analysis of
Disperse Red 167 using High-Performance Liquid Chromatography. The described method,
when properly validated, is suitable for the quantification and purity assessment of this dye in
various samples. The provided workflow and data presentation guidelines are intended to
assist researchers and scientists in achieving accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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